Cas no 1849333-02-3 (3-(Tert-butoxy)-2,2-dimethylpropanenitrile)

• Product Name: 3-(Tert-butoxy)-2,2-dimethylpropanenitrile
• CAS No: 1849333-02-3
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 6416671
• PubChem ID: 130564482
• Update Time: 2025-05-25

3-(Tert-butoxy)-2,2-dimethylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 1849333-02-3
• EN300-1851339
• 3-(tert-butoxy)-2,2-dimethylpropanenitrile
• 3-(Tert-butoxy)-2,2-dimethylpropanenitrile

• Inchi： 1S/C9H17NO/c1-8(2,3)11-7-9(4,5)6-10/h7H2,1-5H3
• InChI Key： TWRKQSFKDNWSBZ-UHFFFAOYSA-N
• SMILES： O(CC(C#N)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 155.131014166g/mol
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 33Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 3-(Tert-butoxy)-2,2-dimethylpropanenitrile

3-(Tert-butoxy)-2,2-dimethylpropanenitrile: A Comprehensive Overview

3-(Tert-butoxy)-2,2-dimethylpropanenitrile, also known by its CAS registry number CAS No. 1849333-02-3, is a versatile organic compound with significant applications in various industries. This compound is a derivative of nitriles, specifically featuring a tert-butoxy group attached to the third carbon of a 2,2-dimethylpropanenitrile backbone. Its structure is characterized by a highly branched alkyl chain, which contributes to its unique chemical properties and reactivity.

The synthesis of 3-(Tert-butoxy)-2,2-dimethylpropanenitrile typically involves multi-step processes that leverage modern organic chemistry techniques. Recent advancements in catalytic systems and green chemistry have enabled more efficient and environmentally friendly methods for its production. For instance, researchers have explored the use of transition metal catalysts to facilitate key transformations, such as the formation of the tert-butoxy group through nucleophilic substitution reactions.

In terms of physical properties, this compound exhibits a high boiling point due to its molecular weight and the presence of the bulky tert-butyl group. It is also relatively stable under standard conditions, making it suitable for storage and transportation. The compound's solubility in common organic solvents like dichloromethane and diethyl ether further enhances its utility in various chemical processes.

3-(Tert-butoxy)-2,2-dimethylpropanenitrile finds extensive use in the pharmaceutical industry as an intermediate in the synthesis of bioactive compounds. Its nitrile group can be readily converted into carboxylic acids or amides, which are critical functional groups in drug design. Recent studies have highlighted its role in the development of novel antibiotics and anti-inflammatory agents.

Beyond pharmaceuticals, this compound is also employed in the agrochemical sector for the production of pesticides and herbicides. Its ability to undergo various functional group transformations makes it a valuable building block for creating complex molecules with desired biological activities.

In the polymer industry, 3-(Tert-butoxy)-2,2-dimethylpropanenitrile serves as a precursor for high-performance polymers and coatings. Its unique structure allows for tailored properties such as improved thermal stability and mechanical strength. Researchers are actively exploring its potential in developing advanced materials for aerospace and automotive applications.

The compound's reactivity is further enhanced by its ability to participate in organocatalytic reactions. Recent breakthroughs in asymmetric catalysis have enabled the synthesis of enantiomerically enriched derivatives of this compound, which are highly sought after in chiral chemistry.

In conclusion, 3-(Tert-butoxy)-2,2-dimethylpropanenitrile stands out as a pivotal molecule with diverse applications across multiple disciplines. Its structural features and chemical versatility continue to drive innovative research and development efforts, solidifying its importance in contemporary chemical science.